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Compound of Interest

Compound Name: Ant-ATP

CAS No.: 85287-49-6

Cat. No.: B14122104

Get Quote

This document provides comprehensive guidance on the safe and compliant disposal of 2'/3'-

O-Anthraniloyl-adenosine-5'-triphosphate (Ant-ATP), a fluorescent analog of Adenosine

Triphosphate (ATP). Adherence to these procedures is crucial for ensuring the safety of

laboratory personnel and minimizing environmental impact. This information is intended for

researchers, scientists, and drug development professionals.

Immediate Safety and Disposal Overview:

Proper disposal of Ant-ATP, as with any laboratory chemical, begins with a thorough

understanding of its potential hazards. While a specific Safety Data Sheet (SDS) for Ant-ATP
was not located, the SDS for Adenosine Triphosphate (ATP) provides a foundational

understanding of handling and disposal, as their core structures are similar.[1][2][3][4] It is

imperative to consult the specific SDS provided by the manufacturer of your Ant-ATP product

for detailed and definitive guidance.

All waste containing Ant-ATP, including the pure compound, contaminated solutions, and used

containers, must be treated as hazardous chemical waste.[5] Disposal into standard trash or

down the drain is strictly prohibited.[5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14122104#bc-rfq
https://www.benchchem.com/product/b14122104/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-ant-atp
https://www.benchchem.com/product/b14122104/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-ant-atp
https://www.benchchem.com/product/b14122104/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-ant-atp
https://beta.lakeland.edu/AboutUs/MSDS/PDFs/1526/Adenosine%205'-triphosphate%20(ATP)%20Magnesium%20Salt%20[A9187]%20(Sigma%20Aldrich)%201-5-15.pdf
https://www.neb.com/en/-/media/catalog/msds/s/d/s/p/0/sdsp0756gh.pdf?rev=73c2e0e9f05a4e068b8fa2ff3d551a8d&hash=09940AE6E5574CEB01179AE7D5726D9D
https://www.fishersci.com/store/msds?partNumber=AC102800100&productDescription=ADENOSINE+5%27-TRIPHOSPHAT+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.neb.com/en-au/-/media/72e36a9a809c46f5844614bf585d9480.pdf
https://www.benchchem.com/product/b14122104/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-ant-atp
https://www.benchchem.com/product/b14122104/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-ant-atp
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_AZD7545_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_AZD7545_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14122104?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Safety and Hazard Information (Based on ATP)
The following table summarizes critical safety information derived from the Safety Data Sheets

for ATP. This should be considered as general guidance until the specific SDS for Ant-ATP is

reviewed.
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Hazard Information Description Precautionary Statements

GHS Classification

May be classified as Acute

toxicity, Oral (Category 4),

Acute toxicity, Inhalation

(Category 4), Acute toxicity,

Dermal (Category 4), and

Specific target organ toxicity -

single exposure (Category 1).

[1] Some suppliers may not

classify it as hazardous.[2]

P260: Do not breathe

dust/fume/gas/mist/vapors/spr

ay. P264: Wash skin

thoroughly after handling.

P270: Do not eat, drink or

smoke when using this

product. P280: Wear protective

gloves/protective clothing.

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

First Aid Measures

If Swallowed: Call a POISON

CENTER or doctor if you feel

unwell. Rinse mouth.[1] If on

Skin: Wash with plenty of soap

and water.[1] If Inhaled:

Remove person to fresh air

and keep comfortable for

breathing.[1] If in Eyes: Rinse

cautiously with water for

several minutes.

Seek immediate medical

attention if symptoms persist.

Fire-Fighting Measures

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.[1] Wear

self-contained breathing

apparatus for firefighting if

necessary.[1]

Thermal decomposition can

lead to the release of irritating

gases and vapors, including

nitrogen oxides, carbon

monoxide, carbon dioxide, and

oxides of phosphorus.[3]

Handling and Storage

Avoid contact with skin and

eyes.[1] Avoid formation of

dust and aerosols.[1] Keep

container tightly closed in a dry

and well-ventilated place.[1][2]

Handle in accordance with

good industrial hygiene and

safety practices.[4]
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Detailed Disposal Protocol for Ant-ATP
The following step-by-step procedure outlines the proper disposal of Ant-ATP waste in a

laboratory setting. This protocol is based on general best practices for chemical waste

management.

Step 1: Personal Protective Equipment (PPE) Before handling Ant-ATP waste, ensure you are

wearing appropriate PPE. This includes:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation and Collection Proper segregation of chemical waste is critical to

prevent dangerous reactions.

Solid Waste: Collect unused Ant-ATP powder, contaminated weigh boats, and contaminated

consumables (e.g., pipette tips, microfuge tubes) in a designated, compatible, and clearly

labeled hazardous waste container.

Liquid Waste: Collect aqueous solutions containing Ant-ATP in a separate, leak-proof, and

clearly labeled hazardous waste container. Do not mix with incompatible waste streams such

as strong acids, bases, or oxidizing agents.[5]

Sharps Waste: Any needles or other sharps contaminated with Ant-ATP should be disposed

of in a designated sharps container that is also labeled as hazardous chemical waste.

Step 3: Container Selection and Labeling The choice and labeling of waste containers are

governed by institutional and regulatory standards.

Use containers that are compatible with the chemical waste. For Ant-ATP, glass or high-

density polyethylene (HDPE) containers are generally suitable.

The container must be in good condition and have a secure, leak-proof lid.

Affix a "HAZARDOUS WASTE" label to the container.[5] The label must include:
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The full chemical name: 2'/3'-O-Anthraniloyl-adenosine-5'-triphosphate

The concentration and physical state (solid or liquid)

The date accumulation started

The specific hazards (e.g., "Toxic")

Step 4: Waste Storage Store the hazardous waste container in a designated satellite

accumulation area within the laboratory.

The storage area should be secure and away from general laboratory traffic.

Ensure secondary containment is in place to capture any potential leaks or spills.

Keep the container closed at all times, except when adding waste.

Step 5: Final Disposal Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Follow all institutional procedures for waste pickup requests.

Do not exceed the storage time limits for hazardous waste as defined by your local and

national regulations.

Ant-ATP Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Ant-ATP waste.
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Start: Ant-ATP Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Segregate Waste
(Solid, Liquid, Sharps)

Step 3: Label Hazardous Waste Container

Step 4: Store in Satellite Accumulation Area

Step 5: Arrange for EHS Pickup

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ant-ATP waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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